2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide

• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C15H15N3O3S/c1-20-11-6-3-7-12(21-2)13(11)14(19)18-15(22)17-10-5-4-8-16-9-10/h3-9H,1-2H3,(H2,17,18,19,22)
• InChI Key: JMVUQBXQLNJPDM-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=CN=CC=C2

Description

2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide, also known as DMPT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DMPT is a thioamide derivative of N-(pyridin-3-yl)carboxamide and has been found to have various biochemical and physiological effects.

Mechanism of Action

2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide has been found to activate the mammalian target of rapamycin (mTOR) signaling pathway, which is involved in regulating various cellular processes such as growth, metabolism, and autophagy. This compound has also been found to inhibit the activity of the pro-inflammatory cytokine interleukin-1β (IL-1β).
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In livestock, this compound has been found to promote growth and improve feed efficiency by increasing the secretion of growth hormone and insulin-like growth factor-1 (IGF-1). In human cells, this compound has been found to inhibit the activity of the pro-inflammatory cytokine IL-1β, which is involved in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide has several advantages for lab experiments, including its low toxicity and stability. However, this compound can be difficult to dissolve in water, which can make it challenging to administer in lab experiments.

Future Directions

There are several future directions for research on 2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide. In the field of agriculture, further research is needed to determine the optimal dosage and duration of this compound supplementation for different livestock species. In the field of medicine, further research is needed to investigate the potential anti-inflammatory and anti-cancer properties of this compound and to determine its safety and efficacy in human clinical trials. Additionally, further research is needed to investigate the mechanism of action of this compound and its effects on other cellular processes.

Synthesis Methods

2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide can be synthesized through a multi-step process involving the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride to form 2,6-dimethoxybenzoyl chloride. This is then reacted with pyridine-3-carboxamide to form 2,6-dimethoxy-N-(pyridin-3-ylcarbonyl)benzamide, which is then treated with Lawesson's reagent to form this compound.

Scientific Research Applications

2,6-dimethoxy-N-(pyridin-3-ylcarbamothioyl)benzamide has been found to have potential applications in various fields of scientific research. In the field of agriculture, this compound has been found to be an effective feed additive for livestock, promoting growth and improving feed efficiency. In the field of medicine, this compound has been investigated for its potential anti-inflammatory and anti-cancer properties.